Cas no 863020-79-5 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide
• CAS No: 863020-79-5
• MF: C₁₅H₁₉NO₅S
• MW: 325.380063295364
• CID: 6025996
• PubChem ID: 16798411
• Update Time: 2025-08-05

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide
• Acetamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-ethoxyphenyl)-2-methoxy-
• 863020-79-5
• SR-01000008434-1
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide
• AKOS024595673
• F0678-0470
• SR-01000008434

• Inchi： 1S/C15H19NO5S/c1-3-21-14-6-4-12(5-7-14)16(15(17)10-20-2)13-8-9-22(18,19)11-13/h4-9,13H,3,10-11H2,1-2H3
• InChI Key： ROBPTERLBPGPOV-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OCC)C=C1)(=O)COC

Computed Properties

• Exact Mass: 325.09839388g/mol
• Monoisotopic Mass: 325.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 543.6±50.0 °C(Predicted)
• pka: 0.65±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide

N-(1,1-Dioxo-2,3-Dihydro-1λ6-Thiophen-3-Yl)-N-(4-Ethoxyphenyl)-2-Methoxyacetamide: A Comprehensive Overview

The compound with CAS No 863020-79-5, commonly referred to as N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring system with an ethoxyphenyl group and a methoxyacetamide moiety. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The thiophene ring system in this compound plays a crucial role in its electronic properties and reactivity. Thiophene derivatives are known for their aromaticity and stability, which contribute to the compound's ability to participate in various chemical reactions. The dioxo group attached to the thiophene ring further enhances its reactivity by introducing electron-withdrawing effects, making it suitable for applications in drug design and material science.

The 4-ethoxyphenyl group is another key feature of this compound. Ethoxyphenyl groups are commonly used in pharmaceuticals due to their ability to improve drug solubility and bioavailability. Recent studies have shown that the presence of this group can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems.

The methoxyacetamide moiety adds another layer of functionality to this compound. Methoxy groups are known for their ability to stabilize molecules through resonance effects, while the acetamide group introduces amide bonds that can participate in hydrogen bonding. This combination makes the compound highly versatile, with potential applications in polymer chemistry and catalysis.

Recent research has focused on the synthesis of this compound using novel methodologies that enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. Such advancements highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

In terms of applications, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensor technology.

From a pharmacological perspective, this compound has been investigated for its potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to inhibit inflammatory pathways without causing significant side effects. These findings suggest that further research into its therapeutic applications could lead to the development of novel drugs for treating inflammatory diseases.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-N-(4-ethoxyphenyl)-2-methoxyacetamide is a multifaceted compound with a wide range of potential applications across various fields. Its unique structure and functional groups make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.